(19Z,22Z,25Z,28Z)-3-oxotetratriacontatetraenoyl-CoA

• Molecular Formula: C55H92N7O18P3S
• Molecular Weight: 1264.3 g/mol
• InChI: InChI=1S/C55H92N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-43(63)38-46(65)84-37-36-57-45(64)34-35-58-53(68)50(67)55(2,3)40-77-83(74,75)80-82(72,73)76-39-44-49(79-81(69,70)71)48(66)54(78-44)62-42-61-47-51(56)59-41-60-52(47)62/h8-9,11-12,14-15,17-18,41-42,44,48-50,54,66-67H,4-7,10,13,16,19-40H2,1-3H3,(H,57,64)(H,58,68)(H,72,73)(H,74,75)(H2,56,59,60)(H2,69,70,71)/b9-8-,12-11-,15-14-,18-17-/t44-,48-,49-,50+,54-/m1/s1
• InChIKey: KAXXEGHBFGJKMS-HCKQOBBTSA-N

(19Z,22Z,25Z,28Z)-3-Oxotetratriacontatetraenoyl-CoA (3-oxo-C34:4(omega-6)-CoA) is a 3-oxo-fatty acyl-CoA(4−) derivative with molecular formula C55H92N7O18P3S and average mass 1264.34 Da, formally classified as an intermediate in the microsomal very-long-chain fatty acid (VLCFA) elongation cycle. It serves as the ketoacyl substrate for very-long-chain 3-oxoacyl-CoA reductase (KAR, EC 1.1.1.330) in the second step of the four-step cycle that extends fatty acid chains beyond C16.

Buy (19Z,22Z,25Z,28Z)-3-Oxotetratriacontatetraenoyl-CoA: Product Baseline for VLCFA Elongation Research

(19Z,22Z,25Z,28Z)-3-Oxotetratriacontatetraenoyl-CoA (3-oxo-C34:4(omega-6)-CoA) is a 3-oxo-fatty acyl-CoA(4−) derivative with molecular formula C55H92N7O18P3S and average mass 1264.34 Da, formally classified as an intermediate in the microsomal very-long-chain fatty acid (VLCFA) elongation cycle [1]. It serves as the ketoacyl substrate for very-long-chain 3-oxoacyl-CoA reductase (KAR, EC 1.1.1.330) in the second step of the four-step cycle that extends fatty acid chains beyond C16 [2]. The compound is cataloged under ChEBI:74515 and is available from several biochemical reagent suppliers for in vitro reconstitution of the elongation machinery, enzyme kinetics, and inhibitor screening [3].

• [1] ChEBI:74515 – (19Z,22Z,25Z,28Z)-3-oxotetratriacontatetraenoyl-CoA. EMBL-EBI, 2024. View Source
• [2] Moon YA, Horton JD. Identification of two mammalian reductases involved in the two-carbon fatty acyl elongation cascade. J Biol Chem, 2003, 278(9):7335-43. View Source
• [3] MedChemExpress. (19Z,22Z,25Z,28Z)-3-Oxotetratriacontatetraenoyl-CoA (ZLY 28) Product Page. View Source

Why Generic Substitution of (19Z,22Z,25Z,28Z)-3-Oxotetratriacontatetraenoyl-CoA Fails in VLCFA Research

The four intermediates of the VLCFA elongation cycle—3-ketoacyl-CoA, 3-hydroxyacyl-CoA, trans-2-enoyl-CoA, and the fully saturated elongated acyl-CoA—are not functionally interchangeable. Each intermediate is the specific substrate for a distinct enzymatic step (reduction by KAR, dehydration by HACD, reduction by TECR, respectively) [1]. Substituting (19Z,22Z,25Z,28Z)-3-oxotetratriacontatetraenoyl-CoA with its 3-hydroxy analog (CHEBI:76568) or the corresponding non-3-oxo (19Z,22Z,25Z,28Z)-tetratriacontatetraenoyl-CoA (CHEBI:76434) would target a different step in the elongation cycle, producing non-overlapping experimental readouts [2][3]. Even among 3-oxoacyl-CoAs, chain-length and unsaturation pattern dictate substrate specificity: Arabidopsis KCS isoforms discriminate between saturated C16–C24 versus polyunsaturated substrates, and mammalian ELOVL4 preferentially condenses very-long-chain polyunsaturated acyl-CoAs over saturated ones [4][5]. Therefore, empirical validation for each specific acyl-CoA species is required, and procurement of the exact chain-length and bond-position isomer cannot be circumvented by substitution.

• [1] Moon YA, Horton JD. Identification of two mammalian reductases involved in the two-carbon fatty acyl elongation cascade. J Biol Chem, 2003, 278(9):7335-43. View Source
• [2] ChEBI:76568 – (3R,19Z,22Z,25Z,28Z)-3-hydroxytetratriacontatetraenoyl-CoA. EMBL-EBI, 2024. View Source
• [3] ChEBI:76434 – (19Z,22Z,25Z,28Z)-tetratriacontatetraenoyl-CoA. EMBL-EBI, 2024. View Source
• [4] Blacklock BJ, Jaworski JG. Substrate specificity of Arabidopsis 3-ketoacyl-CoA synthases. Biochem Biophys Res Commun, 2006, 346(2):583-590. View Source
• [5] Agbaga MP et al. Role of ELOVL4 and very long-chain polyunsaturated fatty acids in retinal function. Adv Exp Med Biol, 2010, 664:223-230. View Source

Product-Specific Quantitative Evidence Guide: (19Z,22Z,25Z,28Z)-3-Oxotetratriacontatetraenoyl-CoA vs. Closest Analogs

Molecular Identity Verified by Monoisotopic Mass: 3-Oxo-C34:4-CoA vs. 3-Hydroxy-C34:4-CoA

The monoisotopic mass of (19Z,22Z,25Z,28Z)-3-oxotetratriacontatetraenoyl-CoA (1263.54324 Da) differs by 2.01565 Da from that of the corresponding 3-hydroxy intermediate (3R,19Z,22Z,25Z,28Z)-3-hydroxytetratriacontatetraenoyl-CoA (1265.55889 Da), corresponding precisely to the mass of two hydrogen atoms [1][2]. This mass difference is analytically resolvable by high-resolution LC-MS and provides unambiguous identification of the oxidation state of the acyl chain, preventing misassignment of the specific elongation-cycle intermediate [3]. In the RHEA-catalyzed reaction RHEA:39402, these two compounds are explicitly assigned as distinct participants in the dehydration step, underscoring that they are not interchangeable in functional assays [3].

Evidence Dimension	Monoisotopic mass (Da)
Target Compound Data	1263.54324 Da
Comparator Or Baseline	(3R,19Z,22Z,25Z,28Z)-3-hydroxytetratriacontatetraenoyl-CoA: 1265.55889 Da
Quantified Difference	Δ = 2.01565 Da (2H difference)
Conditions	Calculated monoisotopic mass from molecular formula; applicable to HR-MS identification.

Why This Matters

This mass difference enables analytical discrimination between the 3-oxo and 3-hydroxy intermediates during VLCFA elongation cycle characterization.

• [1] ChEBI:74515 – (19Z,22Z,25Z,28Z)-3-oxotetratriacontatetraenoyl-CoA. EMBL-EBI, 2024. View Source
• [2] ChEBI:76568 – (3R,19Z,22Z,25Z,28Z)-3-hydroxytetratriacontatetraenoyl-CoA. EMBL-EBI, 2024. View Source
• [3] Rhea:39402 – Reaction: (3R)-hydroxy-(19Z,22Z,25Z,28Z)-tetratriacontatetraenoyl-CoA + H2O → (2E,19Z,22Z,25Z,28Z)-tetratriacontapentaenoyl-CoA. Rhea Database, 2024. View Source

Double-Bond Positional Specificity: Omega-6 C34:4 vs. Omega-3 C34:4 Isomers

The target compound bears double bonds at positions 19Z,22Z,25Z,28Z (omega-6 series), distinguishing it from the omega-3 positional isomer (16Z,19Z,22Z,25Z,28Z,31Z)-3-oxotetratriacontahexaenoyl-CoA, which contains six double bonds and differs in double-bond registry [1]. ELOVL4 exhibits chain-length and unsaturation-pattern specificity, preferentially elongating omega-3 and omega-6 VLC-PUFAs over saturated substrates [2]. While direct kinetic comparison data for the target compound versus its omega-3 counterpart are not available in the current literature, the distinct double-bond positions (19,22,25,28 vs. 16,19,22,25,28,31) indicate different biosynthetic origin and likely differential recognition by elongase isoforms [2]. The omega-6 annotation is explicitly recorded in the ChEBI ontology entry CHEBI:74515 [1].

Evidence Dimension	Double-bond position and series
Target Compound Data	19Z,22Z,25Z,28Z (omega-6, 4 double bonds)
Comparator Or Baseline	(16Z,19Z,22Z,25Z,28Z,31Z)-tetratriacontahexaenoyl-CoA (omega-3, 6 double bonds); quantitative kinetic data not available.
Quantified Difference	Not quantified (no direct kinetic comparison published)
Conditions	Inferred from ELOVL substrate specificity studies.

Why This Matters

The omega-6 vs. omega-3 distinction determines which elongase isoform recognizes the substrate, impacting experimental design for lipidomics and enzyme assays.

• [1] ChEBI:74515 – (19Z,22Z,25Z,28Z)-3-oxotetratriacontatetraenoyl-CoA. EMBL-EBI, 2024. View Source
• [2] Agbaga MP et al. Role of ELOVL4 and very long-chain polyunsaturated fatty acids in retinal function. Adv Exp Med Biol, 2010, 664:223-230. View Source

3-Oxo Functional Group Determines Reactivity: Ketoacyl-CoA vs. Acyl-CoA in Reductase Assays

The 3-oxo group of (19Z,22Z,25Z,28Z)-3-oxotetratriacontatetraenoyl-CoA is the essential functional moiety recognized by very-long-chain 3-oxoacyl-CoA reductase (KAR, EC 1.1.1.330). The corresponding non-oxo compound, (19Z,22Z,25Z,28Z)-tetratriacontatetraenoyl-CoA (CHEBI:76434), lacks this carbonyl and cannot serve as a reduction substrate [1]. Moon & Horton demonstrated that the 3-ketoacyl-CoA reductase activity is distinct and saturable, with the enzyme showing no activity toward the fully saturated acyl-CoA [2]. The reductase accepts 3-oxoacyl-CoAs of varying chain lengths (C16 to C34), but the specific activity (kcat/Km) depends on chain length and unsaturation; however, direct kinetic constants for the C34:4 substrate have not been reported [2][3].

Evidence Dimension	Enzymatic substrate eligibility
Target Compound Data	3-oxo group present → substrate for KAR (EC 1.1.1.330)
Comparator Or Baseline	(19Z,22Z,25Z,28Z)-tetratriacontatetraenoyl-CoA: no 3-oxo group → not a KAR substrate; quantitative kinetic data not available for C34:4.
Quantified Difference	Not quantified (functional class-level distinction)
Conditions	Inferred from characterization of mammalian 3-ketoacyl-CoA reductase (Moon & Horton, 2003).

Why This Matters

Procurement of the 3-oxo form is mandatory for KAR enzyme assays; the corresponding acyl-CoA cannot substitute.

• [1] ChEBI:76434 – (19Z,22Z,25Z,28Z)-tetratriacontatetraenoyl-CoA. EMBL-EBI, 2024. View Source
• [2] Moon YA, Horton JD. Identification of two mammalian reductases involved in the two-carbon fatty acyl elongation cascade. J Biol Chem, 2003, 278(9):7335-43. View Source
• [3] BRENDA: EC 1.1.1.330 – very-long-chain 3-oxoacyl-CoA reductase. Substrate specificity summary. View Source

Optimal Research Scenarios for (19Z,22Z,25Z,28Z)-3-Oxotetratriacontatetraenoyl-CoA Procurement

In Vitro Reconstitution of the VLCFA Elongation Cycle (KAR Step)

This compound serves as the specific substrate for very-long-chain 3-oxoacyl-CoA reductase (KAR) in coupled or stepwise reconstitution assays of the microsomal elongation cycle. The 3-oxo group is essential for KAR recognition; substitution with the 3-hydroxy or non-oxo form would target a different enzyme (HACD or TECR, respectively) and yield no reduction signal [Section_3_Evidence_Item_3].

High-Resolution Mass Spectrometry-Based Lipidomics and VLCFA Intermediate Tracking

The monoisotopic mass of 1263.54324 Da allows unambiguous distinction from the 3-hydroxy intermediate (Δ = 2.01565 Da) by HR-MS, enabling precise tracking of the 3-oxo intermediate pool in cellular extracts or in vitro assays [Section_3_Evidence_Item_1].

ELOVL Substrate Specificity Profiling for Omega-6 VLC-PUFAs

The omega-6 double-bond configuration (19Z,22Z,25Z,28Z) makes this compound a candidate substrate for ELOVL4 specificity profiling, as ELOVL4 preferentially elongates VLC-PUFAs of the omega-6 and omega-3 series. The corresponding omega-3 isomer would yield different elongation rates and product profiles [Section_3_Evidence_Item_2].

Inhibitor Screening Targeting the KAR Active Site

Because KAR recognizes the 3-oxo moiety, this compound is the relevant substrate for screening small-molecule inhibitors of the reductase step. Using the non-oxo acyl-CoA would not engage the catalytic His/NADPH-binding site and would produce false-negative results [Section_3_Evidence_Item_3].